Cas no 15795-39-8 (1-Methyl-1H-1,2,4-triazole-5-amine)

1-Methyl-1H-1,2,4-triazole-5-amine Properties

Names and Identifiers

• 1-Methyl-1H-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazol-5-amine,1-methyl-
• 1-METHYL-1H-1,2,4-TRIAZOLE-5-AMINE
• 2-methyl-1,2,4-triazol-3-amine
• 1-methyl-5-amino-1,2,4-triazole
• 1-methyl-5-amino-1H-1,2,4-triazol
• 2-methyl-2H-[1,2,4]triazol-3-ylamine
• 3-amino-2-methyl-1,2,4-triazole
• 3-AMINO-2-METHYL-2H-1,2,4-TRIAZOLE
• 5-amino-1-methyl-1,2,4-triazole
• 5-amino-1-methyl-1H-1,2,4-triazole
• 1-Methyl-1,2,4-triazol-5-amine
• 1H-1,2,4-Triazole, 5-amino-1-methyl-
• EN300-108670
• A883464
• AS-62280
• MFCD02694318
• 1-Methyl-1H-1,2,4-triazol-5-ylamine #
• CS-0038978
• SY056701
• 15795-39-8
• 1H-1,2,4-Triazol-5-amine, 1-methyl-
• AC-13687
• 1-Methyl-1H-1,2,4-triazol-5-ylamine
• AM803270
• DTXSID60340691
• AKOS005264007
• 1-methyl-1h-1,2,4-triazol-5-amine
• 5-Amino-1-methyl-1,2,4-triazole
• 1,2,4-Triazole, 5-amino-1-methyl-
• ALBB-032736
• 2-methyl-2h-[1,2,4]triazol-3-ylamine
• STK677332
• 1-Methyl-1H-1,2,4-triazole-5-amine
• 1-Methyl-5-amino-1,2,4-triazole
• 5-Amino-1-methyl-1H-1,2,4-triazole
• +Expand

• MDL： MFCD02694318
• InChIKey： XBTDXUGMCUNQDP-UHFFFAOYSA-N
• Inchi： InChI=1S/C3H6N4/c1-7-3(4)5-2-6-7/h2H,1H3,(H2,4,5,6)
• SMILES： CN1C(=NC=N1)N

Computed Properties

• Exact Mass: 98.05920
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 98.059246208g/mol
• Heavy Atom Count: 7
• Complexity: 64
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• LogP: -0.02150
• PSA: 56.73000
• Refractive Index: 1.677
• Boiling Point: 281.9±23.0 ºC (760 Torr),
• Flash Point: 124.3±22.6 ºC,
• Solubility: Slightly soluble (24 g/l) (25 º C),
• Color/Form: White to Yellow Solid
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),

1-Methyl-1H-1,2,4-triazole-5-amine Security Information

• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature
• Signal Word：Warning

1-Methyl-1H-1,2,4-triazole-5-amine Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%